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Compound of Interest

Compound Name: Isostearyl sebacate
CAS No.: 478273-24-4
Cat. No.: B12686118
Get Quote
. J

Sebacic acid, isostearyl ester CAS Number: 478273-24-4

This technical guide provides an in-depth overview of isostearyl sebacate, a branched-chain
diester of isostearyl alcohol and sebacic acid. Primarily utilized in the cosmetics and personal
care industries, this document consolidates available scientific information relevant to
researchers, scientists, and professionals in drug development.

Core Properties and Identification

Isostearyl sebacate is recognized for its properties as a skin-conditioning agent and emollient.
[1] Its chemical structure and identifying information are summarized below.
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Property Value Source

CAS Number 478273-24-4 [2]

Molecular Formula C28H5404 [3]

Molecular Weight 454.7 g/mol [3]
10-(16-

IUPAC Name methylheptadecoxy)-10- [3]
oxodecanoic acid

Synonyms Sebacic acid, isostearyl ester [2]

Physicochemical Data

Computed physicochemical properties of isostearyl sebacate are valuable for predicting its

behavior in various formulations.

Property Value
XLogP3-AA 11
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 4
Rotatable Bond Count 26

Exact Mass

454.40221020 Da

Topological Polar Surface Area

63.6 A2

Source: PubChem CID 23088298[3]

Synthesis and Manufacturing

While specific, detailed industrial synthesis protocols for isostearyl sebacate are proprietary,

the general chemical process involves the esterification of sebacic acid with isostearyl alcohol.

This reaction can be catalyzed by enzymes or acids.
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A generalized workflow for the synthesis of isostearyl sebacate is illustrated below. This
process would typically be followed by purification steps to remove unreacted starting materials
and catalyst.

Reactants
Sebacic Acid Isostearyl Alcohol
produces
Process
\J \ 4 A 4
Reaction Vessel Removal of Water
(Controlled Temperature and Pressure) (Byproduct, to drive equilibrium)

yields crude product for

Gsostearyl Sebacate]

Click to download full resolution via product page

Figure 1. Generalized workflow for the synthesis of isostearyl sebacate.

Analytical Methodologies

The characterization and quality control of isostearyl sebacate would typically employ
standard analytical techniques used for esters and lipids. While specific methods for this
molecule are not widely published, analogous methods for similar compounds suggest the
following:

¢ High-Performance Liquid Chromatography (HPLC): An HPLC method, likely with a C18
column and a mobile phase of water and methanol, could be developed for the analysis of
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isostearyl sebacate.[4][5] Detection could be achieved using an Evaporative Light
Scattering Detector (ELSD), which is suitable for non-volatile compounds without a UV
chromophore.[6]

¢ Gas Chromatography (GC): GC analysis, potentially with a DB-1 column and helium as the
carrier gas, could also be employed for purity assessment.[4][5] This method would be
suitable for detecting volatile impurities.

Applications in Topical Formulations and Drug
Delivery

Isostearyl sebacate's primary function in formulations is as a skin-conditioning agent and
emollient.[1][7][8] Its chemical properties suggest it can enhance the texture of a product and
help to maintain skin hydration.

In the context of drug delivery, particularly for topical and transdermal systems, esters are often
investigated for their potential to act as penetration enhancers.[9] These molecules can interact
with the lipids in the stratum corneum, the outermost layer of the skin, to increase the
permeation of active pharmaceutical ingredients (APIs). While no specific studies on isostearyl
sebacate as a drug delivery vehicle were identified, its structural similarity to other fatty acid
esters suggests it could be explored for this purpose.

Safety and Toxicology

The safety of isostearyl sebacate has been evaluated by the Cosmetic Ingredient Review
(CIR) Expert Panel. The panel concluded that isostearyl sebacate is safe in the present
practices of use and concentration in cosmetics.[2][10][11]

A summary of the available safety information indicates a low risk profile:
o Carcinogenicity: Minimal concern.[1]
 Allergenic Potential: Minimal concern.[1]

e Reproductive Toxicity: Minimal concern.[1]
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It is important to note that the data availability for isostearyl sebacate is limited, and the safety
assessment by the CIR is based on the maximum reported use concentration in cosmetic
products.[12]

Signaling Pathways

There is currently no publicly available scientific literature to suggest that isostearyl sebacate
is directly involved in any specific biological signaling pathways. Its primary interaction with the
body is expected to be at the level of the skin's stratum corneum, where it functions as an
emollient.

Conclusion

Isostearyl sebacate is a well-characterized diester with established use as a skin-conditioning
agent in the cosmetic industry. Its safety for this application has been reviewed and confirmed.
For the scientific and drug development community, its potential as an excipient or penetration
enhancer in topical formulations may warrant further investigation, although specific research in
this area is currently lacking. Standard analytical techniques such as HPLC and GC would be
appropriate for its characterization. Future research could focus on quantifying its impact on the
skin barrier and its potential to enhance the delivery of various APIs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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